Cas no 139183-87-2 (Methyl 6-(aminomethyl)nicotinate)

• Product Name: Methyl 6-(aminomethyl)nicotinate
• CAS No: 139183-87-2
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD09927474
• CID: 838087
• PubChem ID: 10678635
• Update Time: 2025-05-20

Methyl 6-(aminomethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)nicotinate
• 3-Pyridinecarboxylic acid, 6-(aminomethyl)-, methyl ester
• 6-Aminomethyl-nicotinic acid methyl ester
• Methyl 6-(aminomethyl)nicotinate hydrochloride
• METHYL 6-(AMINOMETHYL)PYRIDINE-3-CARBOXYLATE
• SB53375
• CS-0048959
• P16732
• ALBB-027189
• DB-012475
• AKOS006312880
• methyl-6-aminomethylpyridine-3-carboxylate
• EN300-188673
• DTXSID20443334
• SCHEMBL880698
• 3-pyridinecarboxylic acid, 6-(aminomethyl)-, methyl ester, hydrochloride
• AS-53593
• WGPAOTBWPMCFMM-UHFFFAOYSA-N
• W-205526
• 139183-87-2

• MDL： MFCD09927474
• Inchi： 1S/C8H10N2O2/c1-12-8(11)6-2-3-7(4-9)10-5-6/h2-3,5H,4,9H2,1H3
• InChI Key： WGPAOTBWPMCFMM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)CN)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 65.2Ų

Experimental Properties

• Density: 1.182
• Boiling Point: 276.07°C at 760 mmHg
• Flash Point: 120.763°C
• Refractive Index: 1.547
• PSA: 65.21000
• LogP: 1.02720

Additional information on Methyl 6-(aminomethyl)nicotinate

Methyl 6-(aminomethyl)nicotinate (CAS No. 139183-87-2): A Comprehensive Overview

Methyl 6-(aminomethyl)nicotinate, a compound with the CAS registry number 139183-87-2, is a chemically synthesized molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is a derivative of nicotinic acid, a well-known precursor to niacin, and is characterized by its unique chemical structure, which includes a methyl group attached to the 6-position of the nicotinate ring, along with an aminomethyl substituent. The combination of these functional groups imparts Methyl 6-(aminomethyl)nicotinate with distinctive chemical and biological properties, making it a subject of interest for researchers exploring its potential applications in drug development and related areas.

Recent studies have highlighted the biological activity of Methyl 6-(aminomethyl)nicotinate, particularly its role as a precursor in the synthesis of bioactive molecules. For instance, researchers have demonstrated that this compound can serve as an intermediate in the production of nicotinamide analogs, which are known for their roles in energy metabolism and cellular repair mechanisms. The chemical synthesis of Methyl 6-(aminomethyl)nicotinate involves multi-step reactions, including nucleophilic substitution and esterification processes, which are optimized to ensure high purity and yield. These advancements in synthetic methodologies have significantly contributed to the scalability of this compound for large-scale production.

One of the most promising applications of Methyl 6-(aminomethyl)nicotinate lies in its potential as a building block for developing novel pharmaceutical agents. For example, recent research has explored its use in creating derivatives that exhibit enhanced bioavailability and targeted delivery capabilities. By modifying the substituents on the nicotinate ring, scientists have been able to design compounds with improved pharmacokinetic profiles, paving the way for their use in treating various diseases, including metabolic disorders and neurodegenerative conditions.

In addition to its pharmacological applications, Methyl 6-(aminomethyl)nicotinate has also found utility in the field of analytical chemistry. Its distinct chemical structure allows for precise characterization using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses not only confirm the identity and purity of the compound but also provide insights into its structural integrity under different experimental conditions.

From an environmental standpoint, understanding the toxicological profile of Methyl 6-(aminomethyl)nicotinate is crucial for ensuring safe handling and disposal practices. Preliminary toxicity studies indicate that this compound exhibits low acute toxicity when administered at standard experimental doses. However, further research is required to fully assess its long-term effects on human health and ecosystems.

Looking ahead, the continued exploration of Methyl 6-(aminomethyl)nicotinate is expected to yield new insights into its therapeutic potential and industrial applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the development of novel drugs and chemical intermediates.

In conclusion, Methyl 6-(aminomethyl)nicotinate (CAS No. 139183-87-2) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthetic and analytical techniques, position it as a valuable tool for researchers striving to address complex challenges in medicine and beyond.